Cas no 2060032-12-2 (methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate)

• Product Name: methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate
• CAS No: 2060032-12-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD30476683
• CID: 5212466
• PubChem ID: 125041885
• Update Time: 2025-10-31

methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-6-carboxylic acid, 5,8-dihydro-7-methyl-5-oxo-, methyl ester
• methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate

• MDL： MFCD30476683
• Inchi： 1S/C9H9N3O3/c1-5-6(8(14)15-2)7(13)12-4-3-10-9(12)11-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： TXOYJMIGTORTOA-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(=O)C(C(OC)=O)=C(C)N2

Additional information on methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate

Introduction to Methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate (CAS No. 2060032-12-2)

Methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate, a compound with the CAS number 2060032-12-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the imidazopyrimidine class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a carboxylate moiety and an oxo group, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

The structural framework of methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate is characterized by its imidazopyrimidine core, which is a fused ring system consisting of an imidazole ring and a pyrimidine ring. This particular arrangement of nitrogen-containing heterocycles is known to exhibit various pharmacological properties. The compound's carboxylate group at the 6-position provides a site for potential interactions with biological targets, while the oxo group at the 5-position contributes to its reactivity and stability. These features make it an attractive candidate for drug discovery and development.

In recent years, there has been growing interest in imidazopyrimidine derivatives due to their reported activities against a range of diseases. For instance, studies have demonstrated that compounds within this class exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate may contribute to its unique pharmacological profile. Researchers have been exploring its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in oncology research. Imidazopyrimidine derivatives have shown promise in inhibiting key enzymes and pathways involved in cancer cell proliferation and survival. The carboxylate group in methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate could serve as a binding site for target proteins, modulating their activity and thereby affecting cancer cell growth. Preliminary studies have suggested that this compound may interfere with critical signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

Furthermore, the methyl group at the 7-position of the imidazopyrimidine core may enhance the metabolic stability and bioavailability of the compound. This feature is particularly important for drug candidates that need to be administered orally or through other non-invasive routes. The oxo group at the 5-position could also play a role in modulating the electronic properties of the molecule, influencing its interactions with biological targets.

The synthesis of methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazopyrimidine core. Subsequent functionalization steps are then carried out to introduce the carboxylate and oxo groups at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

In terms of biological evaluation, researchers have been employing various in vitro and in vivo models to assess the activity of this compound. Cell-based assays are commonly used to screen for cytotoxicity and identify potential mechanisms of action. Animal models provide additional insights into pharmacokinetics and therapeutic efficacy. The results from these studies will help determine whether methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate warrants further development as a drug candidate.

The development of novel pharmaceuticals is a complex process that requires extensive characterization and validation before reaching clinical use. For compounds like methyl 7-methyl-5-oxo-1H,5H-imidazo1,2-apyrimidine-6-carboxylate, comprehensive characterization includes spectroscopic analysis (NMR, IR), mass spectrometry (MS), and chromatographic techniques (HPLC). These methods ensure that the compound's identity and purity are confirmed before it undergoes further testing.

The potential applications of this compound extend beyond oncology. Emerging research suggests that imidazopyrimidine derivatives may also have applications in treating neurological disorders and infectious diseases. The structural flexibility of these molecules allows for modifications that can target specific disease-related pathways or enzymes. As our understanding of these pathways continues to grow, compounds like methyl 7-methyl-5-oxo -1H ,5 H -imidazo1 ,2 -apyrimidine -6 -carboxylate could play a crucial role in developing new treatments.

In conclusion, Methyl 7-methyl -5 -oxo -1 H ,5 H -imidazo1 ,2 -apyrimidine -6 -carboxylate (CAS No .2060032 -12 -2) is a promising compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive scaffold for further development into novel therapeutic agents . Ongoing studies aim to elucidate its mechanisms of action , optimize its synthesis , and evaluate its efficacy in preclinical models . As research progresses , this compound may contribute valuable insights into treating various diseases , particularly cancer . The continued exploration of imidazopyrimidine derivatives will undoubtedly expand our arsenal against debilitating illnesses .